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Compound of Interest

Compound Name: Helioseal

Cat. No.: B020656

Helioseal Fissure Sealants: Technical Support
Center

This technical support center provides troubleshooting guidance and frequently asked
guestions to address issues of poor retention with Helioseal fissure sealants. The information
is tailored for researchers, scientists, and drug development professionals to ensure optimal
outcomes in clinical and experimental settings.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide

1. What are the most common causes of Helioseal sealant failure?

The retention and effectiveness of Helioseal fissure sealants are highly dependent on proper
application technique.[1] The most common reasons for sealant failure occur during placement
and can include:

e Moisture Contamination: Saliva contamination of the etched enamel surface is a primary
cause of sealant failure.[2][3] It is crucial to maintain a dry working field, preferably with a
rubber dam.[4][5]

e Inadequate Enamel Etching: The enamel must be properly etched to create microscopic
pores for micromechanical retention of the sealant.[6] Insufficient etching time or incomplete
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rinsing of the etching gel can lead to a weak bond. The etched enamel should have a matte,
chalky-white appearance.[4][5]

o Improper Curing: Incomplete or slow photopolymerization due to an inadequate light source,
incorrect curing time, or improper distance of the curing light can result in a weak sealant.[7]
Helioseal F Plus, for instance, requires a curing time of 10 seconds with a suitable
polymerization light.[8]

» Operator Technique: The experience and technique of the person applying the sealant can
influence its success.[3][9] This includes thorough cleaning of the tooth surface, proper
isolation, and correct application of the material.

o Patient-Related Factors: Patient movement, especially in younger patients, can lead to saliva
contamination.[3][6] Additionally, parafunctional habits like bruxism can cause excessive
wear and tear on the sealant.[3][6]

2. How can | optimize the application technique for Helioseal sealants to improve retention?

Following the manufacturer's step-by-step instructions is critical for success. Key steps include:

e Thorough Cleaning: The enamel surface must be meticulously cleaned to remove any
plaque or debris.[4][5]

 Effective Isolation: The working field should be isolated, with a rubber dam being the
preferred method to prevent saliva contamination.[4][5]

» Proper Etching: Apply an etching gel (e.g., 35-37% phosphoric acid) for 30 to 60 seconds,
then rinse thoroughly for at least 15 seconds and dry with oil- and water-free air until the
enamel appears chalky-white.[4]

o Sealant Application: Apply the Helioseal sealant directly into the pits and fissures, allowing it
to flow and adapt to the tooth morphology.[4][5] The thixotropic properties of Helioseal F
Plus aid in its flow into complex fissure topographies.[8][10]

o Adequate Curing: Use a suitable polymerization light and cure for the recommended time.
For Helioseal F Plus, the curing time is 10 seconds.[8] For Helioseal Clear and Helioseal F,
a 20-second curing time is recommended.[4][5]
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3. What are the different types of Helioseal sealants and do they have different retention

rates?

Ivoclar Vivadent offers several Helioseal products, including Helioseal F, Helioseal F Plus,
and Helioseal Clear.[4][5][10][11] They differ in composition, viscosity, and fluoride release.[2]

e Helioseal F and F Plus are white-shaded, fluoride-releasing sealants.[5][10][11] Helioseal F
Plus has an optimized consistency for better flow and requires a shorter curing time.[8][10]

o Helioseal Clear is a transparent sealant.[4]

Clinical studies have compared the retention rates of different Helioseal products and other
sealants. While some studies show no statistically significant difference in retention between
filled (Helioseal F) and unfilled sealants, others suggest slight variations in clinical
performance.[12][13] One study found that after 2 years, the proportion of completely intact
Helioseal F Plus sealants was 85.9%, which was comparable to the 86.5% for Helioseal F.[9]
[14]

Quantitative Data on Helioseal Retention

The following tables summarize retention data from various clinical studies on Helioseal fissure
sealants.

Table 1: Retention Rates of Helioseal F and Helioseal F Plus
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Follow-up Complete Partial Complete
Study Sealant . . .
Period Retention Retention Loss
Kuhnisch et )
Helioseal F
al. (2-year - 2 years 67.7% 18.1% 14.1%
us
RCT)[9][14]
Kahnisch et
al. (2-year Helioseal F 2 years 67.5% 18.9% 13.5%
RCT)[9][14]
Unnamed
_ 90.3%
Study (vs. Helioseal F 12 months - 9.7% (3/31)
(28/31)
Delton)[12]
Unnamed
Study (vs. Helioseal F 12 months 53.57% 37.50% 8.83%
Clinpro)[13]
Baheti et al. _
Helioseal F 12 months 73.3% - -
[15]
Table 2: Comparative Retention of Helioseal F without Bonding Agent
Study Sealant 3 Months 6 Months 9 Months 12 Months
Helioseal F
Unnamed )
(without
Study (vs. 97% 84.6% 75.3% 64.7%
Adhse One
Embrace)[16] A

Experimental Protocols

Protocol 1: Clinical Application of Helioseal F Plus Fissure Sealant

This protocol outlines the steps for the clinical application of Helioseal F Plus, based on
manufacturer guidelines and common clinical practices.

o Patient Preparation: Ensure the patient is comfortable and informed about the procedure.
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o Tooth Selection and Cleaning: Identify the caries-susceptible pits and fissures. Clean the
tooth surface thoroughly using a pumice slurry and a prophy brush.

« |solation: Isolate the tooth from salivary contamination. A rubber dam is the recommended
method.

e Etching:

o Apply a 35-37% phosphoric acid etching gel to the enamel surface, extending slightly
beyond the area to be sealed.

o Leave the etchant in place for 30-60 seconds.
o Rinse the tooth surface thoroughly with a water-air spray for at least 15 seconds.

o Dry the etched surface with oil- and water-free air until it exhibits a distinct, chalky-white
appearance.

o Sealant Application:
o Attach a fresh cannula to the Helioseal F Plus syringe.

o Apply the sealant directly into the prepared pits and fissures. The material's thixotropic
properties will allow it to flow into the depths of the fissures.[8]

e Light Curing:

o Position a high-power LED curing light (e.g., Bluephase®) as close as possible to the
sealant surface.

o Light-cure for 10 seconds.[8]
e Evaluation:
o Check the sealant for complete coverage and retention using an explorer.

o Evaluate the occlusion and make any necessary adjustments.
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Visualizations

Below are diagrams illustrating key workflows and relationships in troubleshooting Helioseal
sealant retention.
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Poor Sealant Retention Observed

Primary Cause: Saliva Contamination

ause: Inadequate Etching/Rinsing Solution: Use Rubber Dam, Improve Technique

Cause: Incomplete Polymerization Solution: Re-etch for 30-60s, Rinse Thorou

Yes
(Consider other factors e.g., patient habits)

idual Debris/Plague lew Patient Factors Solution: Check Curing Light, Cure for Recommended Time:

Solution: Re-clean with Pumice

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Preparation Phase

Application Phase

5. Apply Helioseal to Fissures

6. Light Cure (10-20s)

Evaluation Phase

7. Check Retention & Coverage

8. Check Occlusion

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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